Cas no 22320-37-2 (2-methyl-7-Indolizinecarbonitrile)

• Product Name: 2-methyl-7-Indolizinecarbonitrile
• CAS No: 22320-37-2
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 1109324
• PubChem ID: 68597930
• Update Time: 2025-04-20

2-methyl-7-Indolizinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-Indolizinecarbonitrile
• SCHEMBL3328451
• DB-211754
• 2-methylindolizine-7-carbonitrile
• XQWDHQOLRUFLNH-UHFFFAOYSA-N
• 22320-37-2
• DTXSID001299549

• Inchi： 1S/C10H8N2/c1-8-4-10-5-9(6-11)2-3-12(10)7-8/h2-5,7H,1H3
• InChI Key： XQWDHQOLRUFLNH-UHFFFAOYSA-N
• SMILES： N12C=CC(C#N)=CC1=CC(C)=C2

Computed Properties

• Exact Mass: 156.06884
• Monoisotopic Mass: 156.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 28.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Indolizines